![molecular formula C18H19N3O5S B2635985 N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide CAS No. 851988-00-6](/img/structure/B2635985.png)
N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide, also known as DMABN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a multistep process and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Benzothiazoles, including derivatives similar to N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide, have been studied for their potent antimicrobial properties. Research has shown that these compounds can serve as scaffolds for synthesizing a variety of derivatives with potential antimicrobial activity. For instance, Abbas et al. (2014) utilized a related benzothiazole structure to synthesize compounds that were effective against microbial agents, suggesting a broad utility in antimicrobial research (Abbas et al., 2014).
Antioxidant and Antibacterial Activities
The compound under discussion is part of a broader class of chemicals that have been synthesized and evaluated for their potential antioxidant and antibacterial activities. Ahmad et al. (2010) synthesized a series of compounds, demonstrating a facile approach to obtaining structures with promising antioxidant and antibacterial properties. This research indicates the chemical's relevance in developing new therapeutic agents with antioxidant and antibacterial efficacy (Ahmad et al., 2010).
Anticancer Applications
In the field of oncology, benzothiazole derivatives have been identified as promising anticancer agents. The synthesis of new benzothiazole acylhydrazones and their evaluation against cancer cell lines highlight the potential of such compounds in cancer research. Osmaniye et al. (2018) provided evidence that certain benzothiazole derivatives exhibit significant anticancer activity, underscoring the value of these compounds in medicinal chemistry and oncology (Osmaniye et al., 2018).
Diuretic Activity
Moreover, benzothiazole derivatives have been explored for their diuretic effects. Yar and Ansari (2009) synthesized a series of compounds that were evaluated in vivo for their diuretic activity, with some showing promising results. This indicates the potential utility of benzothiazole derivatives, including this compound, in the development of new diuretic drugs (Yar & Ansari, 2009).
properties
IUPAC Name |
N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O5S/c1-23-11-6-5-10(9-14(11)26-4)17(22)20-21-18-19-15-12(24-2)7-8-13(25-3)16(15)27-18/h5-9H,1-4H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXYLZGHCVQHHPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NNC2=NC3=C(C=CC(=C3S2)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.